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Compound of Interest

Compound Name: Compound C108

Cat. No.: B164253 Get Quote

Application Notes: Preparation of Compound C108
Stock Solution
Introduction

Compound C108 is a G3BP2 inhibitor that also targets stress granule-associated proteins.[1] It

has demonstrated potential in cancer research, specifically in inhibiting esophageal squamous

cell carcinoma (ESCC) cell metastasis.[1] Accurate and consistent preparation of a stock

solution is the first critical step for in vitro and in vivo experiments to ensure the reliability and

reproducibility of results. This document provides a detailed protocol for the preparation,

storage, and handling of Compound C108 stock solutions for research purposes.

Key Considerations

Solvent Selection: Compound C108 has limited solubility in aqueous solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock solution.

[1] It is crucial to use a new, anhydrous, or low-water content container of DMSO, as the

compound's solubility is significantly impacted by moisture.[1]

Dissolution: The dissolution of Compound C108 in DMSO may require sonication to achieve

a clear, homogenous solution.[1]

Stability and Storage: The stability of the compound in solution is critical. Stock solutions

should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles, which can
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lead to degradation.[1][2] Proper storage at low temperatures and protection from light are

mandatory to maintain the integrity of the compound over time.[1]

Quantitative Data Summary
The following table summarizes the key quantitative information for Compound C108.

Parameter Value Source(s)

Molecular Weight 270.28 g/mol [1]

Appearance White to off-white solid [1]

Recommended Solvent DMSO (Dimethyl sulfoxide) [1]

Solubility in DMSO
25 mg/mL (equivalent to 92.50

mM)
[1]

Stock Solution Storage
-80°C for up to 6 months

(protect from light)
[1]

-20°C for up to 1 month

(protect from light)
[1]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Compound C108 in

DMSO.

Materials and Equipment

Compound C108 powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)
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Pipettes and sterile pipette tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions

Always handle Compound C108 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Compound C108 before handling.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Handle with care.

Procedure

Determine Required Mass:

Use the following formula to calculate the mass of Compound C108 required to prepare

the desired volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mM

x 0.27028 (mg/µmol)

Example Calculation for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mmol/L x 270.28

g/mol = 2.7028 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh the calculated amount of Compound C108 powder directly into the tube.

Dissolution:
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Add the required volume of new, anhydrous DMSO to the tube containing the compound

powder.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to mix.

If the compound is not fully dissolved, place the tube in a bath sonicator. Sonicate for 5-10

minutes, or until the solution is clear and free of particulates.[1]

Aliquoting and Storage:

Once a homogenous solution is achieved, dispense small, single-use aliquots into sterile,

light-protected (amber or foil-wrapped) cryogenic vials or microcentrifuge tubes. This

minimizes freeze-thaw cycles.[2]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1] Ensure they are protected from light.[1]

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution can be diluted in the culture medium to

the final desired concentration.

It is recommended to perform serial dilutions to avoid precipitation of the compound.[2]

Ensure the final concentration of DMSO in the culture medium is low (typically <0.5%) to

avoid solvent-induced cytotoxicity.[2] A vehicle control (medium with the same final DMSO

concentration) should be included in all experiments.[2]

Visual Workflow and Signaling Pathway Diagrams
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Caption: Workflow for preparing Compound C108 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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